1-(5-chloro-2-methylphenyl)-N-(2,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-N-(2,4-dimethoxyphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C20H18ClN5O2/c1-12-4-5-13(21)8-17(12)26-20-15(10-24-26)19(22-11-23-20)25-16-7-6-14(27-2)9-18(16)28-3/h4-11H,1-3H3,(H,22,23,25)
• InChI Key: ATPHIXHHDACUEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C3=NC=NC(=C3C=N2)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C20H18ClN5O2
• Molecular Weight: 395.8 g/mol

Description

1-(5-chloro-2-methylphenyl)-N-(2,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C20H18ClN5O2 and its molecular weight is 395.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

Several studies have developed efficient synthesis techniques for pyrazolo[3,4-d]pyrimidin derivatives, highlighting their potential in medicinal chemistry and material science. For instance, a novel synthesis approach involving ultrasound irradiation has been developed for highly substituted pyrazolo[1,5-a]pyrimidines, indicating a regioselective synthesis method that could be applicable to related compounds (Kaping, Helissey, & Vishwakarma, 2020).

Anticancer and Anti-inflammatory Properties

Research on pyrazolo[3,4-d]pyrimidin derivatives has revealed their potential as anticancer and anti-inflammatory agents. Novel pyrazolopyrimidines have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, suggesting a promising avenue for developing new therapeutic agents (Rahmouni et al., 2016). Additionally, other studies have focused on synthesizing novel pyrazole derivatives with antimicrobial and anticancer properties, further demonstrating the chemical class's versatility (Hafez, El-Gazzar, & Al-Hussain, 2016).

Antimicrobial Activity

The antimicrobial potential of pyrazolo[3,4-d]pyrimidin derivatives has also been extensively explored. A study on the synthesis and characterization of pyrazole derivatives identified pharmacophore sites for antitumor, antifungal, and antibacterial activities, highlighting the compound's broad-spectrum antimicrobial efficacy (Titi et al., 2020).

Serotonin Receptor Antagonists

Furthermore, some pyrazolo[3,4-d]pyrimidin derivatives have been identified as potent serotonin 5-HT6 receptor antagonists, suggesting their potential application in neuroscientific research and the treatment of neurological disorders (Ivachtchenko et al., 2011).